Cas no 1212974-25-8 ((1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine)

• Product Name: (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine
• CAS No: 1212974-25-8
• MF: C₈H₆Cl₂F₃N
• MW: 244.041150569916
• MDL: MFCD07374704
• CID: 2184386
• PubChem ID: 56971919
• Update Time: 2025-06-10

(1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine
• (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethanamine
• (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethan-1-amine
• AKOS015925183
• (S)-1-(3,4-DICHLOROPHENYL)-2,2,2-TRIFLUOROETHANAMINE
• SCHEMBL16649591
• (S)-1-(3,4-Dichlorophenyl)-2,2,2-trifluoroethan-1-amine
• 1212974-25-8

• MDL： MFCD07374704
• Inchi： 1S/C8H6Cl2F3N/c9-5-2-1-4(3-6(5)10)7(14)8(11,12)13/h1-3,7H,14H2/t7-/m0/s1
• InChI Key： LVAQDAHAPUCCNJ-ZETCQYMHSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H](C(F)(F)F)N)Cl

Computed Properties

• Exact Mass: 242.9829391g/mol
• Monoisotopic Mass: 242.9829391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine

(1S)-1-(3,4-Dichlorophenyl)-2,2,2-Trifluoroethylamine: A Comprehensive Overview

The compound (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine (CAS No. 1212974-25-8) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a chiral center at the first carbon atom of the ethylamine backbone. The presence of a 3,4-dichlorophenyl group and three fluorine atoms on the ethyl chain contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine in medicinal chemistry. Researchers have explored its potential as a building block for synthesizing bioactive molecules. The compound's chiral nature makes it particularly valuable in asymmetric synthesis, where enantioselective reactions are critical for producing optically active compounds. This has led to its use in the development of novel pharmaceutical agents targeting various therapeutic areas.

The synthesis of (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine involves a multi-step process that typically starts with the preparation of the corresponding chloro derivative. Advanced techniques such as enantioselective catalysis and fluorination methods have been employed to achieve high yields and enantiomeric excess. These methods not only ensure the purity of the final product but also align with green chemistry principles by minimizing waste and optimizing resource usage.

In terms of applications, (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine has shown promise in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing high-performance polymers and coatings. Additionally, its fluorinated structure imparts hydrophobicity and thermal stability to materials derived from this compound. Recent advancements in polymer chemistry have further expanded its utility in creating environmentally friendly materials with enhanced durability.

The pharmacological profile of (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine has also been a subject of extensive research. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Its selectivity for specific targets makes it a promising lead compound for drug discovery programs aimed at treating conditions such as diabetes and neurodegenerative diseases.

Furthermore, the compound's role in catalysis has been explored. Its ability to act as a chiral ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric catalysis. This has led to its use in industrial processes where enantioselective synthesis is required for producing chiral pharmaceuticals and agrochemicals.

In conclusion, (1S)-1-(3,4-dichlorophenyl)-2,2,2-trifluoroethylamine (CAS No. 1212974-25-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and properties make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.